Cas no 5582-82-1 (3-Methyl-3-heptanol)

• Product Name: 3-Methyl-3-heptanol
• CAS No: 5582-82-1
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00021841
• CID: 85401
• PubChem ID: 87572935
• Update Time: 2025-05-25

3-Methyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-heptanol
• Butylethylmethylcarbinol
• 3-methyl-heptan-3-ol
• CS-0453592
• M0955
• SY049031
• AKOS006230010
• SCHEMBL196517
• 598-06-1
• CHEBI:176778
• NSC-25542
• D91413
• DTXSID00871136
• NSC25542
• PQOSNJHBSNZITJ-UHFFFAOYSA-N
• 3-Heptanol, 3-methyl-
• 3-methylheptan-3-ol
• 2-Ethyl-2-hexanol
• NSC 25542
• 5582-82-1
• MFCD00021841
• 3-Heptanol, 3-methyl-(8CI)
• DTXCID40818808
• 3-Heptanol, 3-methyl-(8CI)(9CI)

• MDL： MFCD00021841
• Inchi： 1S/C8H18O/c1-4-6-7-8(3,9)5-2/h9H,4-7H2,1-3H3
• InChI Key： PQOSNJHBSNZITJ-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCCC

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Not determined
• Density: 0,83 g/cm3
• Melting Point: -83°C
• Boiling Point: 64°C/15.8mmHg
• Flash Point: 64°C/201mm
• Refractive Index: 1.4270-1.4290
• PSA: 20.23000
• LogP: 2.33760
• Solubility: Not determined
• Vapor Pressure: 0.6±0.7 mmHg at 25°C

3-Methyl-3-heptanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Hazard Level：3
• Storage Condition：4° CStore…,-4℃Store…Better
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Methyl-3-heptanol

3-Methyl-3-heptanol: A Comprehensive Overview

3-Methyl-3-heptanol (CAS No. 5582-82-1) is a branched primary alcohol with the molecular formula C8H18O. It belongs to the class of alcohols and is characterized by its unique chemical structure, which includes a seven-carbon chain with a methyl group attached to the third carbon atom. This compound is widely studied in various fields, including organic chemistry, biochemistry, and industrial applications. Recent advancements in analytical techniques have provided deeper insights into its properties, synthesis, and applications.

The chemical structure of 3-Methyl-3-heptanol plays a crucial role in determining its physical and chemical properties. The presence of the hydroxyl group (-OH) at the third carbon atom imparts it with unique reactivity. This compound is known for its relatively low solubility in water due to its non-polar nature, but it exhibits good solubility in organic solvents such as ether and chloroform. Its boiling point is approximately 146°C, making it suitable for various thermal processes.

Recent studies have highlighted the importance of 3-Methyl-3-heptanol in the synthesis of bioactive compounds. For instance, researchers have explored its use as an intermediate in the production of fragrances and flavorants. The compound's ability to undergo oxidation reactions has been particularly valuable in this context. Oxidation of 3-Methyl-3-heptanol yields 3-Methyl-3-heptanal, which is a key component in the fragrance industry due to its pleasant aroma.

In addition to its role in fragrance production, 3-Methyl-3-heptanol has found applications in pharmaceuticals and agrochemicals. Its ability to act as a precursor for more complex molecules has made it an essential building block in organic synthesis. Recent advancements in catalytic processes have further enhanced its utility by enabling more efficient and selective syntheses.

The synthesis of 3-Methyl-3-heptanol typically involves either reduction or oxidation reactions. One common method involves the reduction of 3-Methyl-3-heptanone using reducing agents like sodium borohydride (NaBH4). This approach has been optimized to achieve high yields and purity levels. Another method involves the oxidation of longer-chain alcohols followed by selective reduction steps.

From an environmental perspective, 3-Methyl-3-heptanol has been studied for its biodegradability and toxicity profiles. Research indicates that it is readily biodegradable under aerobic conditions, making it less harmful to aquatic ecosystems compared to some other organic compounds. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, 3-Methyl-3-heptanol (CAS No. 5582-82-1) is a versatile compound with significant potential in various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility. As research progresses, new opportunities for leveraging this compound are expected to emerge, further solidifying its importance in modern chemistry.